1-(1-Acetylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-(1-acetylpiperidin-4-yl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H15N3O3/c1-8(15)13-4-2-10(3-5-13)14-7-9(6-12-14)11(16)17/h6-7,10H,2-5H2,1H3,(H,16,17)
• InChI Key: HRXIZPQWAMIIPU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)N2C=C(C=N2)C(=O)O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

Piperidine derivatives, such as 1-(1-Acetylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Intra- and intermolecular reactions lead to the formation of various piperidine derivatives.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Compounds with piperidine moiety show a wide variety of biological activities.

Chemical Reactions Analysis

The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives. Specific methods of piperidine synthesis and functionalization have been published.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Researchers explore their potential as building blocks for constructing novel pharmaceutical compounds.

Safety And Hazards

The safety information for (1-acetylpiperidin-4-yl)boronic acid indicates that it has a GHS07 pictogram and a signal word of “Warning”. The hazard statements include H315, H319, and H335.

Future Directions

Piperidine derivatives are being utilized in different therapeutic applications, and their importance in the field of drug discovery is being recognized. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.